[4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone

• IUPAC Name: [4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone
• InChI: InChI=1S/C17H22N4O/c1-13-2-4-14(5-3-13)6-7-15-8-10-21(11-9-15)17(22)16-12-18-20-19-16/h2-5,12,15H,6-11H2,1H3,(H,18,19,20)
• InChI Key: ATWZHGVNVJWHBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC2CCN(CC2)C(=O)C3=NNN=C3
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

[4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical, and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of [4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone is not fully understood. However, it has been suggested that it acts as a modulator of the dopamine and serotonin systems in the brain. It has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
[4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in regulating mood and behavior. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of [4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone is its potential use as a tool for studying the central nervous system. It has also been shown to have potential therapeutic applications. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects accurately.

Future Directions

There are several future directions for the research on [4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone. One direction is to further study its mechanism of action and its effects on different neurotransmitter systems. Another direction is to investigate its potential use as a therapeutic agent for the treatment of various diseases. Additionally, it can be studied for its potential use in the development of new drugs and as a tool for studying the central nervous system.

Synthesis Methods

The synthesis of [4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone can be achieved using different methods. One of the commonly used methods involves the reaction of 4-methylphenethylamine with 1-(2-iodoethyl)-1H-1,2,3-triazole in the presence of copper (I) iodide and a base. The obtained product is then subjected to further reactions to yield the final product.

Scientific Research Applications

[4-[2-(4-methylphenyl)ethyl]piperidin-1-yl]-(2H-triazol-4-yl)methanone has potential applications in various fields of scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a tool for studying the central nervous system and for the development of new drugs.